Acetic acid, dibromo(diethoxyphosphinyl)-, ethyl ester
Overview
Description
“Acetic acid, dibromo(diethoxyphosphinyl)-, ethyl ester” is a chemical compound. It is also known as “Triethyl phosphonoacetate” or "(Diethoxyphosphinyl)acetic acid ethyl ester" .
Synthesis Analysis
The synthesis of an ester can be accomplished in several ways. In a typical lab setting, esterification occurs when an alcohol and a carboxylic acid are reacted in the presence of an acid catalyst, such as concentrated sulfuric acid . Other synthetic pathways to esters also exist. For example, acid chlorides react with alcohols to yield an ester and hydrochloric acid .
Molecular Structure Analysis
The molecular structure of “Acetic acid, dibromo(diethoxyphosphinyl)-, ethyl ester” is complex. It contains a total of 31 bonds, including 14 non-H bonds, 2 multiple bonds, 9 rotatable bonds, 2 double bonds, 1 ester (aliphatic), and 1 phosphate/thiophosphate .
Chemical Reactions Analysis
Esters, including “Acetic acid, dibromo(diethoxyphosphinyl)-, ethyl ester”, undergo important reactions known as hydrolysis. Acidic hydrolysis of an ester gives a carboxylic acid and an alcohol. Basic hydrolysis of an ester gives a carboxylate salt and an alcohol .
Scientific Research Applications
Organophosphorus Chemistry and Synthesis
Triethyldibromophosphonoacetate serves as a valuable reagent in organic synthesis. Researchers use it in reactions such as Horner-Wadsworth-Emmons reactions and Tsuji-Trost type reactions. These transformations allow for the efficient construction of carbon-carbon bonds, making it a versatile tool for creating complex organic molecules .
Antiviral and Anticancer Agents
The compound plays a crucial role in the synthesis of acyclic nucleoside phosphonates (ANPs). ANPs are essential antiviral and anticancer drugs. By incorporating Triethyldibromophosphonoacetate into their structures, scientists can fine-tune their properties, enhancing their effectiveness against viral infections and cancer cells .
Chelating Agents in Imaging
Phosphonates, including Triethyldibromophosphonoacetate, act as chelating agents. In medical imaging, chelators bind to metal ions (such as technetium-99m) and facilitate their delivery to specific tissues. This property allows for targeted imaging, aiding in the diagnosis and monitoring of diseases .
Catalysis
Researchers explore the catalytic properties of phosphonates, including Triethyldibromophosphonoacetate. These compounds can serve as ligands for transition metals, enabling efficient catalytic reactions. Their applications range from industrial processes to pharmaceutical synthesis .
Ion Exchange Materials
Phosphonates find use in ion exchange resins and materials. These materials selectively bind ions, allowing for purification, separation, and water softening. Triethyldibromophosphonoacetate contributes to the design of effective ion exchange systems .
Polymer Components
In the realm of materials science, phosphonates play a role in polymer chemistry. They contribute to the formulation of paints, adhesives, and coatings. Triethyldibromophosphonoacetate’s presence in polymer matrices enhances their properties, such as flame retardancy and durability .
Mechanism of Action
Target of Action
Triethyldibromophosphonoacetate, also known as ethyl 2,2-dibromo-2-diethoxyphosphoryl-acetate or Acetic acid, dibromo(diethoxyphosphinyl)-, ethyl ester, is a complex compoundSimilar compounds, such as bisphosphonates, have been shown to primarily target osteoclasts, inhibiting bone resorption .
Mode of Action
It is known that similar compounds, like bisphosphonates, inhibit osteoclast-mediated bone resorption . They do this by binding to hydroxyapatite binding sites on bony surfaces, especially surfaces undergoing active resorption .
Biochemical Pathways
Similar compounds, such as bisphosphonates, are known to affect pathways related to bone resorption . They inhibit the mevalonate pathway, which is crucial for the prenylation of small GTPase signaling proteins necessary for osteoclast function .
Pharmacokinetics
They distribute quickly to bone surfaces or are eliminated in urine .
Result of Action
Similar compounds, like bisphosphonates, have been shown to reduce the risk of fractures by improving bone microarchitecture and increasing bone mass .
Action Environment
It is known that environmental factors can significantly influence the action of similar compounds .
Safety and Hazards
properties
IUPAC Name |
ethyl 2,2-dibromo-2-diethoxyphosphorylacetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15Br2O5P/c1-4-13-7(11)8(9,10)16(12,14-5-2)15-6-3/h4-6H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XKZDOIGWQFLTMZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(P(=O)(OCC)OCC)(Br)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15Br2O5P |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10546969 |
Source
|
| Record name | Ethyl dibromo(diethoxyphosphoryl)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10546969 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
381.98 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Acetic acid, dibromo(diethoxyphosphinyl)-, ethyl ester | |
CAS RN |
28845-75-2 |
Source
|
| Record name | Ethyl dibromo(diethoxyphosphoryl)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10546969 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 28845-75-2 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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